Cas no 30672-30-1 (3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-2-(4-nitrophenyl)-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-2-(4-nitrophenyl)-
• CAS No: 30672-30-1
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 312333
• PubChem ID: 121736
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-1,5-dimethyl-2-(4-nitrophenyl)-
• 1,5-dimethyl-2-(4-nitrophenyl)pyrazol-3-one
• 1,5-dimethyl-2-(4-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-one
• 2,3-Dimethyl-1-(4-nitrophenyl)-3-pyrazolin-5-one
• WFT6BXS9Q9
• 3H-Pyrazol-3-one, 1,2-dihydro-1,5-dimethyl-2-(4-nitrophenyl)-
• 1,5-Dimethyl-2-(4-nitrophenyl)-1H-pyrazol-3(2H)-one
• UNII-WFT6BXS9Q9
• 30672-30-1
• EINECS 250-276-3
• NS00028951
• DTXSID20184710
• 1,2-Dihydro-1,5-dimethyl-2-(4-nitrophenyl)-3H-pyrazol-3-one
• 1,5-dimethyl-2-(4-nitrophenyl)-2,3-dihydro-1H-pyrazol-3-one
• 3-PYRAZOLIN-5-ONE, 2,3-DIMETHYL-1-(4-NITROPHENYL)-
• 3-PYRAZOLIN-5-ONE, 2,3-DIMETHYL-1-(P-NITROPHENYL)-

• Inchi： 1S/C11H11N3O3/c1-8-7-11(15)13(12(8)2)9-3-5-10(6-4-9)14(16)17/h3-7H,1-2H3
• InChI Key： AENIZEZXKCBOIO-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C)N1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.08013
• Monoisotopic Mass: 233.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 384°Cat760mmHg
• Flash Point: 186°C
• Refractive Index: 1.616
• PSA: 66.69